Cas no 361473-86-1 (6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine)

• Product Name: 6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine
• CAS No: 361473-86-1
• MF: C₂₂H₁₈BrN₃
• MW: 404.30242395401
• CID: 6335601
• PubChem ID: 1553195
• Update Time: 2025-06-15

6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine
• AKOS024578628
• SR-01000431464-1
• AKOS005750573
• SR-01000431464
• F0477-0083
• 361473-86-1

• Inchi： 1S/C22H18BrN3/c1-14-7-6-8-15(2)20(14)25-22-24-19-12-11-17(23)13-18(19)21(26-22)16-9-4-3-5-10-16/h3-13H,1-2H3,(H,24,25,26)
• InChI Key： BCYKZSDECKCYMS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(=N2)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 403.06841g/mol
• Monoisotopic Mass: 403.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine

Comprehensive Overview of 6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine (CAS No. 361473-86-1)

The compound 6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine (CAS No. 361473-86-1) is a quinazoline derivative with significant potential in pharmaceutical and material science research. Its unique molecular structure, featuring a bromine substitution and a dimethylphenyl group, makes it a valuable intermediate for drug discovery and organic synthesis. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for heterocyclic compounds like 6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's structural versatility allows for modifications that can enhance its bioavailability and binding affinity, addressing common challenges in drug development. Its CAS No. 361473-86-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biochemical assays.

The synthesis of 6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine involves multi-step organic reactions, including cross-coupling and amination processes. Its brominated quinazoline core is particularly noteworthy, as bromine atoms are often used as leaving groups or structural handles for further functionalization. This property is critical for researchers exploring structure-activity relationships (SAR) in drug design, a topic frequently queried in AI-driven literature searches.

From an industrial perspective, CAS No. 361473-86-1 is gaining attention for its role in developing small-molecule inhibitors. With the rise of personalized medicine, compounds like this are being studied for their ability to modulate specific biological pathways. The 2,6-dimethylphenyl moiety in its structure is particularly interesting, as it may influence lipophilicity and membrane permeability—key factors in drug efficacy.

Environmental and green chemistry considerations are also shaping research around 6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine. Scientists are investigating solvent-free synthesis methods and catalytic alternatives to reduce waste, responding to growing interest in sustainable pharmaceutical production. These efforts align with global initiatives to minimize the ecological footprint of chemical manufacturing.

In summary, 6-bromo-N-(2,6-dimethylphenyl)-4-phenylquinazolin-2-amine (CAS No. 361473-86-1) represents a compelling case study in modern chemical innovation. Its applications span from drug discovery to materials science, making it a versatile subject for researchers and industry professionals alike. As computational modeling and AI-assisted drug design continue to evolve, this compound's significance is likely to grow, further solidifying its place in cutting-edge research.